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Compound of Interest

Compound Name: Boc-3,4-difluoro-L-phenylalanine

Cat. No.: B558716 Get Quote

An In-Depth Technical Guide to Boc-3,4-difluoro-L-phenylalanine

For researchers, scientists, and drug development professionals, the strategic incorporation of

non-canonical amino acids into peptides and other molecular frameworks is a cornerstone of

modern medicinal chemistry. Among these, fluorinated amino acids have garnered significant

attention for their ability to modulate the physicochemical and biological properties of parent

molecules. This technical guide provides a comprehensive overview of N-Boc-3,4-difluoro-L-
phenylalanine, a valuable building block in the synthesis of novel therapeutics.

Core Identifiers and Physicochemical Properties
Boc-3,4-difluoro-L-phenylalanine is a derivative of the natural amino acid L-phenylalanine,

featuring two fluorine atoms on the phenyl ring and a tert-butyloxycarbonyl (Boc) protecting

group on the alpha-amino group. This protecting group is crucial for its application in stepwise

peptide synthesis.
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Identifier Value

CAS Number 198474-90-7[1]

Molecular Formula C₁₄H₁₇F₂NO₄[1]

Molecular Weight 301.3 g/mol [1][2]

Synonyms
Boc-L-Phe(3,4-DiF)-OH, Boc-3,4-difluoro-L-Phe-

OH, Boc-Phe(3,4-DiF)-OH[1]

PubChem ID 2756792[1][2]

MDL Number MFCD00672518[1]

Physicochemical Property Value

Purity ≥ 98% (HPLC)[1]

Melting Point 103-110 °C (for DL-isomer)[2]

Storage Conditions 0-8°C[1]

Synthesis of Boc-3,4-difluoro-L-phenylalanine
While various synthetic routes to fluorinated phenylalanines exist, a common approach

involves the fluorination of a suitable precursor followed by Boc protection. The following is a

generalized experimental protocol based on established chemical principles for the synthesis of

related compounds.

Experimental Protocol: Synthesis
Materials:

3,4-Difluoro-L-phenylalanine

Di-tert-butyl dicarbonate (Boc anhydride)

1,4-Dioxane
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1N Sodium Hydroxide (NaOH)

2N Potassium bisulfate (KHSO₄)

Ethyl acetate

Brine solution

Anhydrous sodium sulfate

Silica gel (for column chromatography)

Methanol

Chloroform

Procedure:

Dissolution: In a round bottom flask, dissolve 3,4-difluoro-L-phenylalanine in 1,4-dioxane with

vigorous stirring.

Basification: Add 1N NaOH solution to the mixture and continue stirring in an ice bath.

Boc Protection: Slowly add Boc anhydride to the reaction mixture.

Reaction: Allow the mixture to stir overnight at room temperature.

Acidification: Acidify the reaction mixture to a pH of 2-3 using a 2N KHSO₄ solution.

Extraction: Concentrate the mixture and extract the product with ethyl acetate.

Washing: Wash the organic layer with a brine solution.

Drying: Dry the organic layer over anhydrous sodium sulfate.

Purification: Concentrate the dried solution and purify the product using silica gel column

chromatography with a methanol/chloroform mobile phase.[3]
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Synthesis Workflow

Start Dissolve 3,4-difluoro-L-phenylalanine
in 1,4-dioxane Add NaOH solution Add Boc anhydride Stir overnight Acidify with KHSO4 Extract with

ethyl acetate Column chromatography Boc-3,4-difluoro-L-phenylalanine

Click to download full resolution via product page

A generalized workflow for the synthesis of Boc-3,4-difluoro-L-phenylalanine.

Incorporation into Peptides via Solid-Phase Peptide
Synthesis (SPPS)
Boc-3,4-difluoro-L-phenylalanine is a key building block in solid-phase peptide synthesis

(SPPS), a widely used method for constructing peptides. The Boc protection strategy is a well-

established approach in SPPS.

Experimental Protocol: Boc-SPPS Cycle
This protocol outlines a single coupling cycle for incorporating Boc-3,4-difluoro-L-
phenylalanine into a growing peptide chain on a solid support.

Materials:

Peptide-resin with a free amino group

Boc-3,4-difluoro-L-phenylalanine

Coupling reagent (e.g., HBTU)

N,N-Diisopropylethylamine (DIPEA)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)
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Procedure:

Resin Swelling: Swell the peptide-resin in DCM.

Deprotection: Remove the N-terminal Boc group from the peptide-resin by treating it with a

solution of 50% TFA in DCM.

Neutralization: Neutralize the resin with a solution of 5-10% DIPEA in DCM or DMF.

Activation: In a separate vessel, pre-activate Boc-3,4-difluoro-L-phenylalanine with a

coupling reagent like HBTU and DIPEA in DMF.

Coupling: Add the activated amino acid solution to the neutralized peptide-resin and agitate.

Due to the nature of fluorinated amino acids, a longer coupling time or a second coupling

step may be necessary.

Washing: Thoroughly wash the resin with DMF and DCM to remove excess reagents.
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Boc-SPPS Cycle

Peptide-Resin
(N-terminus Boc-protected)

Boc Deprotection
(TFA in DCM)

Neutralization
(DIPEA in DCM/DMF)

Coupling of
Boc-3,4-difluoro-L-Phe

Washing
(DMF, DCM)

Elongated Peptide-Resin

Repeat for
next amino acid

Click to download full resolution via product page

The iterative cycle of Boc-based solid-phase peptide synthesis (SPPS).

Applications in Drug Discovery and Development
The incorporation of fluorine atoms into the phenylalanine side chain can significantly enhance

the therapeutic potential of peptides. Fluorination can lead to increased metabolic stability,

improved binding affinity, and altered receptor selectivity.[1]
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Modulation of Biological Activity
Peptides containing fluorinated phenylalanines have shown promise in various therapeutic

areas. For instance, the substitution of phenylalanine with fluorinated analogs in opioid

peptides has been shown to enhance binding affinity for opioid receptors.[4] While specific data

for 3,4-difluorophenylalanine-containing peptides is extensive, the following table provides a

comparative example of the impact of fluorination on the anticancer activity of certain peptides.

Peptide/Compound Cell Line IC₅₀ (µM)

4-Fluoro-L-phenylalanine MCF-7 (Breast Cancer) 11.8[5]

Temporin-1CEa A375 (Melanoma) 18.2[5]

HPRP-A1-TAT Various Cancer Lines <10[5]

Signaling Pathway Modulation
Peptides containing modified amino acids often target cell surface receptors, such as G-protein

coupled receptors (GPCRs). The binding of such a peptide can initiate an intracellular signaling

cascade, leading to a physiological response.
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Generalized GPCR Signaling Pathway
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A simplified diagram of a G-protein coupled receptor (GPCR) signaling pathway.
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Troubleshooting Peptide Synthesis
The incorporation of sterically hindered or electronically modified amino acids like Boc-3,4-
difluoro-L-phenylalanine can sometimes lead to challenges in SPPS, such as incomplete

coupling reactions. A logical approach to troubleshooting is essential for successful synthesis.

Troubleshooting Low Coupling Efficiency

Low Coupling Efficiency
(Positive Kaiser Test)

Steric Hindrance Poor Resin Swelling Reagent Degradation

Increase coupling time
or perform double coupling

Ensure adequate swelling time
and solvent quality Use fresh reagents

Click to download full resolution via product page

A logical workflow for troubleshooting common issues in SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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